Cas no 10003-94-8 (Uridine5'-(pentahydrogen tetraphosphate) (9CI))

Uridine5'-(pentahydrogen tetraphosphate) (9CI) structure
10003-94-8 structure
Product Name:Uridine5'-(pentahydrogen tetraphosphate) (9CI)
CAS No:10003-94-8
MF:C9H16N2O18P4
MW:564.120986938477
CID:159428
PubChem ID:189010
Update Time:2025-04-19

Uridine5'-(pentahydrogen tetraphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine5'-(pentahydrogen tetraphosphate) (9CI)
    • 5'-O-{Hydroxy[(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosp horyl)oxy]phosphoryl}uridine
    • uridine 5'-tetraphosphate
    • Uridine 5'-(pentahydrogen tetraphosphate)
    • Diquafoso
    • Diquafosol Impurity A
    • uridine-5'-tetraphosphate
    • 10003-94-8
    • SCHEMBL376209
    • BDBM50271251
    • {[({[({[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}phosphonic acid
    • [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
    • DTXSID70905179
    • 4-Hydroxy-1-(5-O-{hydroxy[(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)oxy]phosphoryl}pentofuranosyl)pyrimidin-2(1H)-one
    • CHEMBL483502
    • Inchi: 1S/C9H16N2O18P4/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(26-8)3-25-31(19,20)28-33(23,24)29-32(21,22)27-30(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,23,24)(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
    • InChI Key: SBVYRQFJZOKNGO-XVFCMESISA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

  • Exact Mass: 563.93488
  • Monoisotopic Mass: 563.93485966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.9
  • Topological Polar Surface Area: 305Ų

Experimental Properties

  • PSA: 305.45

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